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Compound of Interest

Compound Name: Pentaerythritol tetraoleate

Cat. No.: B107224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pentaerythritol
Tetraoleate (PETO) as a lubricant for rolling element bearings. This document details its

physicochemical properties, tribological performance, and includes relevant experimental

protocols.

Introduction to Pentaerythritol Tetraoleate (PETO)
Pentaerythritol Tetraoleate (PETO) is a synthetic ester lubricant known for its excellent

thermal stability, high viscosity index, and biodegradability.[1][2][3] It is synthesized from a

polyol (pentaerythritol) and oleic acid, a monounsaturated fatty acid.[4][5] These characteristics

make it a promising candidate for high-performance lubrication applications, particularly in

environmentally sensitive areas. PETO is a viscous, clear to pale yellow liquid at room

temperature and is soluble in organic solvents but not in water.[1][6] Its high flash point and low

volatility contribute to its suitability for use in high-temperature applications.[1][4]

Physicochemical Properties of Pentaerythritol
Tetraoleate
The following table summarizes the key physicochemical properties of PETO, which are critical

for its function as a lubricant in rolling element bearings.
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Property Value Units References

Molecular Formula C77H140O8 - [7]

Molecular Weight 1193.9 g/mol [7]

Appearance
Clear, pale yellow

viscous liquid
- [1][6]

Kinematic Viscosity @

40 °C
60 - 70 mm²/s [4][5]

Kinematic Viscosity @

100 °C
11.5 - 13.5 mm²/s [4][5]

Viscosity Index ≥ 175 - [4][5]

Flash Point (COC) ≥ 270 °C [4][5]

Pour Point ≤ -20 °C [4][5]

Acid Value ≤ 5.0 mg KOH/g [4][5]

Saponification Value ≥ 175 mg KOH/g [4][5]

Biodegradability Readily biodegradable - [1][3]

Tribological Performance of Pentaerythritol
Tetraoleate
The tribological performance of a lubricant is a critical indicator of its ability to reduce friction

and wear between interacting surfaces in a rolling element bearing. The following data has

been compiled from standard tribological tests.

Four-Ball Wear Test Data
The four-ball test (ASTM D4172) is a standard method for evaluating the wear-preventive

characteristics of lubricating fluids.
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Lubricant Test Conditions
Average Wear Scar
Diameter (mm)

Coefficient of
Friction

Pentaerythritol

Tetraoleate (PETO)

40 kg load, 1200 rpm,

75 °C, 60 min

Data not available in

search results

Data not available in

search results

PETO-based Calcium

Complex Grease

40 kg load, 1200 rpm,

75 °C, 60 min

Reduction of 10.6%

vs. mineral oil grease

Reduction of 19.8%

vs. mineral oil grease

Note: Specific quantitative data for neat PETO in four-ball tests was not available in the search

results. The data for the PETO-based grease indicates a significant improvement in anti-wear

and friction-reducing properties compared to conventional mineral oil-based grease.

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols can be

adapted to evaluate the performance of PETO in rolling element bearing applications.

Protocol 1: Four-Ball Wear Test (based on ASTM D4172)
Objective: To determine the wear-preventive characteristics of PETO under sliding contact

conditions.

Apparatus: Four-Ball Wear Test Machine.

Materials:

Test Lubricant: Pentaerythritol Tetraoleate (PETO)

Test Balls: AISI E-52100 steel balls, 12.7 mm in diameter, Grade 25.

Solvents for cleaning: n-heptane, isopropanol.

Procedure:

Thoroughly clean the four steel balls, test cup, and lock ring with n-heptane followed by

isopropanol.
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Place three clean balls in the test cup and secure them with the lock ring.

Pour the test lubricant (PETO) into the cup to a level that covers the three stationary balls.

Place the fourth ball in the chuck of the motor-driven spindle.

Assemble the test cup onto the testing machine.

Apply a load of 392 N (40 kgf) to the test balls.

Start the motor and operate at a speed of 1200 ± 60 rpm for 60 ± 0.25 minutes.

Maintain the lubricant temperature at 75 ± 2 °C.

After the test, stop the motor, remove the load, and disassemble the test cup.

Clean the three stationary balls and measure the diameter of the wear scars in two directions

(parallel and perpendicular to the striations) using a microscope.

Calculate the average wear scar diameter for the three balls.

Record the coefficient of friction if the machine is equipped with a friction-measuring device.

Protocol 2: Rolling Element Bearing Performance Test
(General Protocol based on FAG FE8 Test Rig)
Objective: To evaluate the performance of PETO in a rolling element bearing under controlled

conditions, measuring friction, wear, and temperature.

Apparatus: FAG FE8 Bearing Test Rig or similar.

Test Bearing: Tapered roller bearing or cylindrical roller thrust bearing.

Procedure:

Clean the test bearing and all components of the test head thoroughly.
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Measure the initial weight and dimensions of the bearing components (rollers, cages,

washers).

Install the test bearing into the test head.

Introduce the test lubricant (PETO) into the lubrication system, ensuring the specified oil flow

rate.

Apply the specified axial and/or radial load to the bearing.

Set the rotational speed of the test rig.

Control and monitor the oil inlet temperature.

Run the test for a predetermined duration (e.g., 500 hours).

Continuously monitor and record the frictional torque, bearing temperature, and oil

temperature.

At the conclusion of the test, disassemble the test rig.

Visually inspect the bearing components for any signs of wear, scuffing, or deposits.

Clean and re-weigh the bearing components to determine the amount of wear.

Analyze the used lubricant for any signs of degradation.

Note: Specific test parameters (load, speed, temperature, duration) should be selected based

on the intended application of the rolling element bearing.

Visualizations
Experimental Workflow for Lubricant Evaluation
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Caption: Workflow for evaluating PETO as a rolling element bearing lubricant.

Key Properties of PETO for Bearing Lubrication
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Key Properties

Performance Benefits in Bearings
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Caption: Relationship between PETO's properties and its performance benefits.

Conclusion
Pentaerythritol Tetraoleate exhibits a range of physicochemical properties that make it a

strong candidate for use as a lubricant in rolling element bearings. Its high viscosity index,

excellent thermal stability, and inherent biodegradability offer potential advantages over

conventional mineral oil-based lubricants. The available tribological data, although not specific

to rolling element bearing test rigs, indicates good anti-wear and friction-reducing

characteristics. Further testing using standardized bearing test rigs is recommended to fully

quantify its performance and establish its suitability for specific high-performance rolling

element bearing applications. The protocols provided herein offer a framework for conducting

such evaluations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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